Cas no 338777-71-2 (4-([2-(TRIFLUOROMETHYL)ANILINO]METHYLENE)-2,4-DIHYDRO-3H-PYRAZOL-3-ONE)

4-([2-(TRIFLUOROMETHYL)ANILINO]METHYLENE)-2,4-DIHYDRO-3H-PYRAZOL-3-ONE is a specialized heterocyclic compound featuring a pyrazolone core substituted with a trifluoromethylanilino methylene group. Its structural design imparts unique electronic and steric properties, making it valuable in synthetic chemistry and pharmaceutical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the pyrazolone moiety offers reactivity for further functionalization. This compound is particularly useful as an intermediate in the development of bioactive molecules, including potential agrochemicals or medicinal agents. Its well-defined synthesis and purity ensure reproducibility in research applications. The combination of these features makes it a versatile building block for advanced chemical studies.

4-([2-(TRIFLUOROMETHYL)ANILINO]METHYLENE)-2,4-DIHYDRO-3H-PYRAZOL-3-ONE structure

338777-71-2 structure

Product Name:4-([2-(TRIFLUOROMETHYL)ANILINO]METHYLENE)-2,4-DIHYDRO-3H-PYRAZOL-3-ONE

CAS No:338777-71-2

MF:C₁₁H₈F₃N₃O

MW:255.195932388306

MDL:MFCD00138300

CID:5195189

Update Time:2026-03-05

4-([2-(TRIFLUOROMETHYL)ANILINO]METHYLENE)-2,4-DIHYDRO-3H-PYRAZOL-3-ONE Chemical and Physical Properties

Names and Identifiers

- 4-([2-(TRIFLUOROMETHYL)ANILINO]METHYLENE)-2,4-DIHYDRO-3H-PYRAZOL-3-ONE
- 4-({[2-(trifluoromethyl)phenyl]amino}methylidene)-4,5-dihydro-1H-pyrazol-5-one
- 3H-Pyrazol-3-one, 2,4-dihydro-4-[[[2-(trifluoromethyl)phenyl]amino]methylene]-
- 4-{[2-(trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one
- 4-[[2-(trifluoromethyl)phenyl]iminomethyl]-1,2-dihydropyrazol-3-one
- MDL： MFCD00138300
- Inchi： 1S/C11H8F3N3O/c12-11(13,14)8-3-1-2-4-9(8)15-5-7-6-16-17-10(7)18/h1-6H,(H2,16,17,18)/b15-5+
- InChI Key： OUFOCDVNDSQOJD-PJQLUOCWSA-N
- SMILES： FC(C1C=CC=CC=1/N=C/C1=CNNC1=O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 390
XLogP3: 2.1
Topological Polar Surface Area: 53.5

4-([2-(TRIFLUOROMETHYL)ANILINO]METHYLENE)-2,4-DIHYDRO-3H-PYRAZOL-3-ONE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Key Organics Ltd	6B-012-1MG	4-{[2-(trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one	338777-71-2	>90%	1mg	£37.00	2025-02-08
Key Organics Ltd	6B-012-5MG	4-{[2-(trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one	338777-71-2	>90%	5mg	£46.00	2025-02-08
Key Organics Ltd	6B-012-10MG	4-{[2-(trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one	338777-71-2	>90%	10mg	£63.00	2025-02-08
Key Organics Ltd	6B-012-50MG	4-{[2-(trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one	338777-71-2	>90%	50mg	£102.00	2025-02-08
Key Organics Ltd	6B-012-100MG	4-{[2-(trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one	338777-71-2	>90%	100mg	£146.00	2025-02-08
Ambeed	A923546-1g	4-({[2-(trifluoromethyl)phenyl]amino}methylidene)-4,5-dihydro-1H-pyrazol-5-one	338777-71-2	90%	1g	$350.0	2024-08-02
abcr	AB297534-100 mg	4-{[2-(Trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one; .	338777-71-2		100MG	€221.50	2023-03-19
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00869545-1g	4-({[2-(trifluoromethyl)phenyl]amino}methylidene)-4,5-dihydro-1H-pyrazol-5-one	338777-71-2	90%	1g	￥2401.0	2023-03-29
abcr	AB297534-100mg	4-{[2-(Trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one; .	338777-71-2		100mg	€221.50	2024-04-17